(R)-N-[(S)-[5-(Diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](o-tolyl)methyl]-2-methylpropane-2-sulfinamide

Specification

• Molecular Formula: C39H40NO2PS
• Molecular Weight: 617.8 g/mol
• IUPAC Name: N-[(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)-(2-methylphenyl)methyl]-2-methylpropane-2-sulfinamide
• Standard InChI: InChI=1S/C39H40NO2PS/c1-27-17-13-14-22-30(27)35(40-44(41)38(2,3)4)31-23-15-24-32-36(31)42-37-33(39(32,5)6)25-16-26-34(37)43(28-18-9-7-10-19-28)29-20-11-8-12-21-29/h7-26,35,40H,1-6H3
• Standard InChI Key: QJYMSQMBMNSAOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C2=C3C(=CC=C2)C(C4=C(O3)C(=CC=C4)P(C5=CC=CC=C5)C6=CC=CC=C6)(C)C)NS(=O)C(C)(C)C

Introduction

[Introduction to (R)-N-[(S)-5-(Diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-ylmethyl]-2-methylpropane-2-sulfinamide](pplx://action/followup)

(R)-N-[(S)-5-(Diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-ylmethyl]-2-methylpropane-2-sulfinamide is a complex organic compound with a molecular formula of C39H40NO2PS and a molecular weight of 617.8 g/mol. This compound belongs to the class of sulfinamides and features a diphenylphosphino group attached to a xanthen-4-yl backbone, which is further linked to an o-tolyl group. The presence of both chiral centers and a phosphine moiety suggests potential applications in asymmetric catalysis or as a ligand in metal complexes.

Synthesis and Preparation

While specific synthesis details for this compound are not widely available, similar compounds often involve multi-step syntheses starting from xanthene derivatives. The introduction of the diphenylphosphino group typically involves phosphination reactions, and the sulfinamide moiety can be introduced through sulfinylation reactions. The synthesis of such compounds often requires careful control of reaction conditions to maintain stereochemistry.

Potential Applications

Given its structural features, this compound could serve as a ligand in transition metal complexes, potentially useful in asymmetric catalysis. The diphenylphosphino group is known for its ability to coordinate metals, facilitating various organic transformations. Additionally, the presence of chiral centers could enable enantioselective catalysis.